Cas no 1805428-86-7 (6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1805428-86-7
• MF: C₈H₆F₅IN₂
• MW: 352.043131351471
• CID: 4894774
• Update Time: 2025-06-27

6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5IN2/c9-7(10)4-1-3(2-15)16-6(5(4)14)8(11,12)13/h1,7H,2,15H2
• InChI Key： QOMISGRHPGINSC-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)N=C(CN)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine

Introduction to 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805428-86-7)

6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine, identified by its CAS number 1805428-86-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino methyl, difluoromethyl, iodo, and trifluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The presence of multiple fluorinated groups, particularly the difluoromethyl and trifluoromethyl moieties, imparts exceptional electronic and steric properties to the molecule. Fluoroalkyl groups are well-documented for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them invaluable in the design of bioactive compounds. The iodo substituent at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are cornerstone techniques in modern drug discovery for constructing complex molecular architectures.

The aminomethyl group at the 6-position introduces a nucleophilic site that can be exploited for the introduction of diverse pharmacophores or for further derivatization. This versatility makes 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine a valuable intermediate in the synthesis of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional building blocks in accelerating the discovery of small-molecule drugs with improved pharmacokinetic profiles and target specificity.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives with enhanced biological activity. The combination of electron-withdrawing and electron-donating groups in 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine creates a rich chemical landscape that can be leveraged to fine-tune interactions with biological targets. For instance, studies have demonstrated that pyridine-based scaffolds can exhibit potent activity against various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One particularly compelling application of this compound lies in its potential use as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently implicated in disease processes. The structural motifs present in 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine allow for the design of molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes.

Furthermore, the compound’s ability to undergo facile functionalization makes it an attractive candidate for library synthesis efforts. High-throughput screening (HTS) campaigns often rely on large collections of structurally diverse compounds to identify hits with promising biological activity. By serving as a versatile scaffold, 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine can be used to generate libraries of derivatives with tailored properties for screening against various disease targets.

The role of fluorine atoms in modulating drug-like properties cannot be overstated. The difluoromethyl and trifluoromethyl groups enhance metabolic stability by resisting oxidation and hydrolysis, while also improving lipophilicity—a key factor in drug absorption and distribution. These effects are particularly relevant in the context of oral drugs, where poor bioavailability can significantly limit therapeutic efficacy. Additionally, fluorine atoms can influence binding interactions by altering electronic distributions at key binding sites on biological targets.

Recent computational studies have further illuminated the potential of 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine as a lead compound. Molecular docking simulations have shown that its scaffold can effectively interact with pockets on protein targets such as kinases and transcription factors. By strategically modifying substituents like the amino methyl group or introducing additional fluorinated moieties, researchers can optimize binding affinities and selectivity profiles.

The iodo substituent at the 3-position serves as a versatile handle for further synthetic manipulation. Transition-metal-catalyzed cross-coupling reactions are among the most powerful tools available for constructing complex molecular frameworks from simpler precursors. The palladium-catalyzed Suzuki-Miyaura coupling, for example, allows for the introduction of aryl or heteroaryl groups at the iodo position, expanding the structural diversity of derivatives derived from this compound.

In conclusion,6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805428-86-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—combining an amino methyl group with multiple fluorinated substituents—make it an ideal building block for synthesizing novel bioactive compounds with enhanced pharmacological properties. As drug discovery efforts continue to evolve toward more sophisticated molecular designs,6-(Aminomethy l)-4 -(dif luoro me thyl ) -3 -i do -2 -(tri fluoro me thyl ) -py rid ine is poised to play a significant role in shaping future therapeutic strategies across multiple disease areas.